Cas no 1806951-82-5 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine
• CAS No: 1806951-82-5
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4892370
• Update Time: 2025-06-10

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-2-3-4(11)1-5(13(14)15)12-6(3)7(9)10/h1,7H,2H2
• InChI Key： CFWDEOCQPYCEQD-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C(F)F)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine: A Comprehensive Overview

The compound 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine (CAS No. 1806951-82-5) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative is characterized by its unique substitution pattern, which includes a bromomethyl group at position 3, a difluoromethyl group at position 2, an iodo group at position 4, and a nitro group at position 6. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine in drug discovery and development. The presence of the nitro group at position 6 introduces strong electron-withdrawing effects, which can enhance the molecule's reactivity in certain chemical reactions. This property has been exploited in the synthesis of novel bioactive compounds with potential anti-cancer and anti-inflammatory activities. Researchers have also explored the use of this compound as a precursor for the development of advanced materials, such as high-performance polymers and sensors.

The synthesis of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the introduction of substituents at specific positions on the pyridine ring, which is achieved through a combination of nucleophilic aromatic substitution and electrophilic substitution reactions. The use of iodine as a substituent at position 4 is particularly challenging due to its high reactivity, but modern synthetic techniques have made this feasible.

From an analytical standpoint, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine has been extensively studied using advanced spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into the molecule's electronic structure, stability, and reactivity under different conditions. For instance, NMR studies have revealed that the difluoromethyl group exhibits unique splitting patterns due to its fluorine atoms, which are highly electronegative and influence the local electronic environment.

In terms of applications, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine has shown promise in the field of optoelectronics. Its ability to absorb light in specific wavelengths makes it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Additionally, the compound's high thermal stability and resistance to degradation under harsh conditions make it suitable for use in high-temperature applications.

Recent breakthroughs in computational chemistry have further enhanced our understanding of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine's properties. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets, such as enzymes and receptors, providing valuable insights for drug design. These computational studies have also shed light on the molecule's potential as a catalyst in organic synthesis, where its unique electronic configuration can facilitate complex transformations.

The environmental impact of 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine has also been a topic of recent research interest. Studies have focused on its biodegradation pathways and toxicity profiles to assess its safety for industrial and medical applications. Preliminary findings suggest that the compound exhibits low toxicity to aquatic organisms under controlled conditions, but further research is needed to fully understand its environmental fate.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-6-nitropyridine (CAS No. 1806951-82-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers in fields such as medicinal chemistry, materials science, and optoelectronics. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial development is expected to grow further.